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Compound of Interest

Compound Name: 4-Hydroxy-4'-nitrostilbene

Cat. No.: B095468

Researchers, scientists, and drug development professionals must adhere to strict safety
protocols when handling 4-Hydroxy-4'-nitrostilbene. This compound is classified as a skin,
eye, and respiratory irritant.[1][2][3][4] The following provides immediate safety, logistical, and
disposal information for the proper handling of this chemical.

Hazard Identification and Personal Protective
Equipment

Signal Word: Warning[1][2][4]

Hazard Statements:

e Causes skin irritation.[1][2][3][4]

o Causes serious eye irritation.[1][2][3][4]

» May cause respiratory irritation.[1][2][3][4]

To mitigate these risks, the following personal protective equipment (PPE) is mandatory.
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PPE Category Required Equipment Specification

Inspected prior to use. Must
satisfy EU Directive

Hand Protection Chemical-resistant gloves
89/686/EEC and the standard
EN 374.[5]
) Safety glasses with side- Conforming to EN166 (EU) or
Eye/Face Protection )
shields or goggles NIOSH (US).[5]
Skin and Body Protection Protective clothing To prevent skin exposure.[1]
NIOSH/MSHA or European Use if exposure limits are
Respiratory Protection Standard EN 149 approved exceeded or if irritation is
respirator experienced.[1]

Operational Plan: Step-by-Step Handling Procedure

1.

Engineering Controls and Preparation:

Ensure adequate ventilation.[1][5] Work should be conducted in a well-ventilated area,
preferably in a chemical fume hood.

Verify that eyewash stations and safety showers are in close proximity to the workstation.[1]

Inspect all PPE for integrity before use.

. Handling the Compound:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2][4]
Do not get in eyes, on skin, or on clothing.[1][2]
Wash hands and any exposed skin thoroughly after handling.[1][2][4]

Avoid dust formation.[1]

. Storage:
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o Store in a well-ventilated place.[1][2][4]

» Keep the container tightly closed.[1][2][4]

e Store in a dry, cool place.[1]

o Store locked up.[1][4]

4. Accidental Release Measures:

o Evacuate personnel to safe areas.[5]

o Wear appropriate PPE.[5]

e Avoid dust formation.[5]

» Sweep up and shovel the material into suitable, closed containers for disposal.[1]
5. First Aid Measures:

e If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[1][2][4]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][2]

[4]

 If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.[1][2][4]

« If swallowed: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[2]

Disposal Plan

All waste containing 4-Hydroxy-4'-nitrostilbene must be treated as hazardous waste.

» Dispose of contents and container to an approved waste disposal plant.[1][2][3][4]
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» Do not release into the environment.[1]

» Contaminated packaging should be triple rinsed (or equivalent) and offered for recycling or
reconditioning, or punctured to make it unusable before disposal in a sanitary landfill.[5]

Quantitative Data Summary

Property Value

Molecular Formula C14H11NOS3

Molecular Weight 241.24 g/mol

Appearance Orange solid[2]

Melting Point 207-209°C|[6]

Boiling Point 389.8+£11.0 °C (Predicted)[6]
Density 1.318+0.06 g/cm3 (Predicted)[6]

Experimental Workflow

Workflow for Safe Handling of 4-Hydroxy-4-nitrostilbene

Handling

Storage

Store in Tightly Closed Container H Store in Cool, Dry, Well-Ventiated Areal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydroxy-4'-nitrostilbene]. BenchChem, [2026]. [Online PDF]. Available at:
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4-hydroxy-4-nitrostilbene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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